Cas no 1016827-93-2 (8-chloro-6-methyl-4-oxo-1,4-dihydroquinoline-3-carbonitrile)

• Product Name: 8-chloro-6-methyl-4-oxo-1,4-dihydroquinoline-3-carbonitrile
• CAS No: 1016827-93-2
• MF: C₁₁H₇ClN₂O
• MW: 218.6390812397
• MDL: MFCD09946007
• CID: 4567153
• PubChem ID: 24706518
• Update Time: 2025-06-08

8-chloro-6-methyl-4-oxo-1,4-dihydroquinoline-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 8-chloro-6-methyl-4-oxo-1,4-dihydroquinoline-3-carbonitrile

• MDL： MFCD09946007
• Inchi： 1S/C11H7ClN2O/c1-6-2-8-10(9(12)3-6)14-5-7(4-13)11(8)15/h2-3,5H,1H3,(H,14,15)
• InChI Key： WJXXYWLVISAFSY-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C)C=C2Cl)C(=O)C(C#N)=C1

Additional information on 8-chloro-6-methyl-4-oxo-1,4-dihydroquinoline-3-carbonitrile

Introduction to 8-Chloro-6-Methyl-4-Oxo-1,4-Dihydroquinoline-3-Carbonitrile (CAS No. 1016827-93-2)

8-Chloro-6-methyl-4-oxo-1,4-dihydroquinoline-3-carbonitrile, with the CAS number 1016827-93-2, is a compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinolines, which are known for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties.

The molecular formula of 8-chloro-6-methyl-4-oxo-1,4-dihydroquinoline-3-carbonitrile is C₁₃H₉ClN₂O, and its molecular weight is approximately 250.7 g/mol. The compound features a quinoline core with a chlorine atom at the 8-position, a methyl group at the 6-position, and a cyano group at the 3-position. These substituents contribute to the compound's unique chemical and biological properties.

In terms of its physical properties, 8-chloro-6-methyl-4-oxo-1,4-dihydroquinoline-3-carbonitrile is a solid at room temperature and is generally insoluble in water but soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). This solubility profile makes it suitable for use in various experimental setups and formulations.

The biological activity of 8-chloro-6-methyl-4-oxo-1,4-dihydroquinoline-3-carbonitrile has been extensively studied. Recent research has highlighted its potential as an antimicrobial agent. A study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent antibacterial activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The mechanism of action involves disrupting bacterial cell wall synthesis and inhibiting essential enzymes involved in bacterial metabolism.

Beyond its antimicrobial properties, 8-chloro-6-methyl-4-oxo-1,4-dihydroquinoline-3-carbonitrile has also shown promise as an anticancer agent. Research conducted by a team at the National Cancer Institute found that this compound selectively inhibits the growth of various cancer cell lines, particularly those derived from breast and lung cancers. The anticancer activity is attributed to its ability to induce apoptosis (programmed cell death) and inhibit angiogenesis (the formation of new blood vessels), which are crucial processes for tumor growth and metastasis.

In addition to its direct biological effects, 8-chloro-6-methyl-4-oxo-1,4-dihydroquinoline-3-carbonitrile has been explored as a lead compound for drug development. Its structural features make it amenable to chemical modifications that can enhance its potency and selectivity. For instance, researchers have synthesized several derivatives by introducing different functional groups at various positions on the quinoline ring. These derivatives have shown improved pharmacological profiles and reduced toxicity compared to the parent compound.

The pharmacokinetic properties of 8-chloro-6-methyl-4-oxo-1,4-dihydroquinoline-3-carbonitrile have also been investigated. Studies have shown that it has good oral bioavailability and a favorable half-life, making it suitable for oral administration in preclinical models. However, further optimization may be necessary to improve its pharmacokinetic profile for clinical use.

In conclusion, 8-chloro-6-methyl-4-o xo - 1 , 4 - dihydroquinoline - 3 - carbonitrile (CAS No . 1016827 - 93 - 2) is a promising compound with diverse biological activities . Its potential applications in antimicrobial and anticancer therapies , along with its structural versatility , make it an attractive candidate for further research and development . As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential , this compound holds significant promise for advancing medical treatments in the future .